Cas no 2138189-05-4 ({3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine)

• Product Name: {3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine
• CAS No: 2138189-05-4
• MF: C₈H₁₆F₄N₂
• MW: 216.219655990601
• CID: 5814427
• PubChem ID: 165466987
• Update Time: 2025-08-05

{3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• {3-[(2,2-difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine
• EN300-788434
• 2138189-05-4
• {3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

• Inchi： 1S/C8H16F4N2/c1-3-13-5-8(11,12)6-14(2)4-7(9)10/h7,13H,3-6H2,1-2H3
• InChI Key： GOWSKJPESJQHKI-UHFFFAOYSA-N
• SMILES： FC(CNCC)(CN(C)CC(F)F)F

Computed Properties

• Exact Mass: 216.12496117g/mol
• Monoisotopic Mass: 216.12496117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on {3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine

Introduction to {3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine (CAS No. 2138189-05-4)

{3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine (CAS No. 2138189-05-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluorinated structure, exhibits promising properties that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of {3-[(2,2-Difluoroethyl)(methyl)amino]-2,2-difluoropropyl}(ethyl)amine is defined by its difluorinated alkyl chains and amino functionalities. The presence of fluorine atoms imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of the compound, making it an attractive candidate for drug development.

The synthesis of {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine involves a series of well-defined chemical reactions. One common approach is the nucleophilic substitution of a difluorinated alkyl halide with an appropriate amine. This method allows for the precise control of the stereochemistry and regiochemistry of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its potential commercialization.

In terms of biological activities, {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes involved in neurological disorders, cardiovascular diseases, and cancer. For instance, studies have indicated that this compound can effectively inhibit certain kinases and receptors that play critical roles in disease progression.

The therapeutic potential of {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine is further supported by its favorable safety profile. Preclinical toxicology studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. This makes it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with specific conditions. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

In addition to its therapeutic applications, {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine has also been explored for its use in diagnostic imaging and other biomedical applications. Its unique chemical properties make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of disease progression and treatment response.

The future outlook for {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine is highly promising. Ongoing research aims to further optimize its structure and improve its pharmacological properties. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and reduce side effects.

In conclusion, {3-[(2,2-Difluoroethyl)(methyl)amino)-2,2-difluoropropyl}(ethyl)amine (CAS No. 2138189-05-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it a valuable candidate for various therapeutic applications. As research continues to progress, this compound holds great potential for improving patient outcomes and advancing medical treatments.